Cas no 68161-34-2 (Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]-)

Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]- structure
68161-34-2 structure
Product Name:Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]-
CAS No:68161-34-2
MF:C10H9N3O2S2
MW:267.327358961105
CID:393627
PubChem ID:12438167
Update Time:2025-04-19

Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [[5-(phenylamino)-1,3,4-thiadiazol-2-yl]thio]-
    • 2-[(5-anilino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid
    • AKOS008965125
    • 68161-34-2
    • DTXSID90498270
    • [(5-Anilino-1,3,4-thiadiazol-2-yl)sulfanyl]acetic acid
    • Inchi: 1S/C10H9N3O2S2/c14-8(15)6-16-10-13-12-9(17-10)11-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12)(H,14,15)
    • InChI Key: PJZIAPTXFHUKOZ-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1NC1C=CC=CC=1)SCC(=O)O

Computed Properties

  • Exact Mass: 267.01377
  • Monoisotopic Mass: 267.01361889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 75.11

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